Cas no 1804482-44-7 (4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804482-44-7
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4842675
• Update Time: 2025-07-02

4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-2-5(3-14)12-7(6(4)13(15)16)17-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： GMZWYTXIDRMHOK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C)=CC(CO)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Overview of 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804482-44-7)

The compound 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804482-44-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and nitro functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the key reasons for the growing interest in 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol is its relevance to modern medicinal chemistry. The trifluoromethoxy group is known for enhancing the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Additionally, the nitro group can serve as a precursor for further chemical transformations, enabling the development of novel therapeutic agents. This compound is often discussed in the context of heterocyclic chemistry, a field that has gained traction due to its role in creating innovative treatments for diseases like cancer and infectious diseases.

From an industrial perspective, CAS No. 1804482-44-7 is also being explored for its potential in agrochemical formulations. The pyridine core is a common motif in pesticides and herbicides, and the introduction of electron-withdrawing groups like nitro and trifluoromethoxy can improve the efficacy of these products. With the increasing demand for sustainable agriculture, researchers are investigating how this compound can contribute to the development of environmentally friendly crop protection solutions.

Another area of interest is the compound's role in material science. The combination of aromaticity and functional group diversity in 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol makes it a candidate for designing advanced materials, such as organic semiconductors or liquid crystals. These applications align with the global push toward renewable energy and smart technologies, making the compound a topic of discussion in both academic and industrial circles.

For those searching for synthesis methods or suppliers of CAS No. 1804482-44-7, it's important to note that the compound requires specialized handling due to its reactive functional groups. However, its versatility and potential applications continue to drive demand in the chemical market. As research progresses, we can expect to see more publications and patents highlighting the innovative uses of this pyridine-based molecule.

In summary, 4-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-6-methanol represents a fascinating intersection of pharmaceutical innovation, agrochemical development, and material science. Its unique properties and broad applicability make it a compound worth watching in the coming years, especially as industries seek more efficient and sustainable solutions.